Cas no 1206991-97-0 (N'-[2-(dimethylamino)ethyl]-N-propylethanediamide)

• Product Name: N'-[2-(dimethylamino)ethyl]-N-propylethanediamide
• CAS No: 1206991-97-0
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 5857439
• PubChem ID: 45497338
• Update Time: 2025-07-16

N'-[2-(dimethylamino)ethyl]-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(dimethylamino)ethyl]-N-propyloxamide
• N'-[2-(dimethylamino)ethyl]-N-propylethanediamide
• N1-(2-(dimethylamino)ethyl)-N2-propyloxalamide
• 1206991-97-0
• VU0523672-1
• F5852-1063
• AKOS024522176

• Inchi： 1S/C9H19N3O2/c1-4-5-10-8(13)9(14)11-6-7-12(2)3/h4-7H2,1-3H3,(H,10,13)(H,11,14)
• InChI Key： PBZGULNSCIBXEO-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(NCCN(C)C)=O

Computed Properties

• Exact Mass: 201.148
• Monoisotopic Mass: 201.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: 0.2

Additional information on N'-[2-(dimethylamino)ethyl]-N-propylethanediamide

Introduction to N'-[2-(dimethylamino)ethyl]-N-propylethanediamide (CAS No. 1206991-97-0)

N'-[2-(dimethylamino)ethyl]-N-propylethanediamide, identified by its Chemical Abstracts Service (CAS) number 1206991-97-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This diamide derivative features a unique structural configuration that makes it a promising candidate for various biochemical applications, including drug development and molecular recognition studies.

The molecular structure of N'-[2-(dimethylamino)ethyl]-N-propylethanediamide consists of a propylamine group and a dimethylaminoethyl side chain, both attached to an ethanediamide backbone. This specific arrangement contributes to its versatile reactivity and binding properties, making it a valuable tool in the synthesis of novel bioactive molecules. The presence of both amine functionalities enhances its potential as a chelating agent or a precursor in the design of targeted therapeutics.

In recent years, there has been growing interest in diamide derivatives due to their potential applications in medicinal chemistry. These compounds have been explored for their ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes. N'-[2-(dimethylamino)ethyl]-N-propylethanediamide is no exception, and its unique structural features have prompted researchers to investigate its pharmacological properties further.

One of the most compelling aspects of N'-[2-(dimethylamino)ethyl]-N-propylethanediamide is its ability to act as a bifunctional ligand. The two amine groups can coordinate with metal ions or participate in hydrogen bonding interactions, which are crucial for the development of coordination complexes with therapeutic potential. Such complexes have shown promise in various therapeutic areas, including anticancer and anti-inflammatory treatments. The dimethylamino group, in particular, enhances the compound's solubility and bioavailability, making it more suitable for in vivo applications.

Recent studies have highlighted the role of diamides in the development of protease inhibitors, which are essential for treating diseases such as HIV and cancer. N'-[2-(dimethylamino)ethyl]-N-propylethanediamide has been investigated as a potential scaffold for designing novel protease inhibitors due to its ability to mimic natural substrates and interfere with enzyme activity. Preliminary results suggest that derivatives of this compound exhibit inhibitory effects on certain proteases, paving the way for further optimization and clinical testing.

The propylamine moiety in N'-[2-(dimethylamino)ethyl]-N-propylethanediamide also contributes to its versatility as a building block in drug design. This group can be easily modified through various chemical reactions, allowing researchers to tailor the compound's properties for specific applications. For instance, introducing additional functional groups can enhance its binding affinity or selectivity towards particular biological targets. Such modifications are crucial for optimizing drug candidates and improving their efficacy.

In addition to its pharmacological potential, N'-[2-(dimethylamino)ethyl]-N-propylethanediamide has been explored in materials science applications. Its ability to form stable complexes with metal ions makes it useful in the development of metal-organic frameworks (MOFs) and other advanced materials. These materials have applications in catalysis, gas storage, and separation technologies, among others. The unique structural features of this compound enable it to act as a bridging ligand, facilitating the formation of robust and functional supramolecular structures.

The synthesis of N'-[2-(dimethylamino)ethyl]-N-propylethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated synthesis protocols, have been employed to improve the efficiency of the process. These methods not only enhance the scalability of production but also allow for the introduction of structural variations into the molecule.

The growing body of research on N'-[2-(dimethylamino)ethyl]-N-propylethanediamide underscores its importance as a versatile chemical entity with broad applicability across multiple disciplines. As our understanding of its properties continues to expand, new opportunities for innovation are likely to emerge. Future studies may focus on exploring its potential in areas such as nanotechnology, where diamide derivatives could serve as functional components in smart materials and devices.

In conclusion, N'-[2-(dimethylamino)ethyl]-N-propylethanediamide (CAS No. 1206991-97-0) represents a fascinating compound with significant potential in pharmaceuticals and materials science. Its unique structural features and diverse reactivity make it a valuable asset for researchers seeking to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific advancements across various fields.